Cas no 71750-44-2 (Octadecanoic acid,methylcyclohexyl ester (9CI))

Octadecanoic acid,methylcyclohexyl ester (9CI) structure
71750-44-2 structure
Product name:Octadecanoic acid,methylcyclohexyl ester (9CI)
CAS No:71750-44-2
MF:C25H48O2
MW:380.64742
CID:569293
PubChem ID:22608940

Octadecanoic acid,methylcyclohexyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid,methylcyclohexyl ester (9CI)
    • methylcyclohexyl stearate
    • 1-methylcyclohexyl octadecanoate
    • Cyclohexylmethyl octadecanoate
    • SCHEMBL4625911
    • EINECS 275-976-6
    • DTXSID70992382
    • 71750-44-2
    • Inchi: InChI=1S/C25H48O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-25(26)27-23-24-20-17-16-18-21-24/h24H,2-23H2,1H3
    • InChI Key: AJZARCDGAYBFQA-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC1CCCCC1

Computed Properties

  • Exact Mass: 380.36564
  • Monoisotopic Mass: 380.365430770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 19
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 10.9

Experimental Properties

  • Density: 0.89
  • Boiling Point: 422.2°C at 760 mmHg
  • Flash Point: 232.4°C
  • Refractive Index: 1.467
  • PSA: 26.3

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